Cas no 101063-69-8 (3-methyl-2-phenylquinoline)

• Product Name: 3-methyl-2-phenylquinoline
• CAS No: 101063-69-8
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 1130714
• PubChem ID: 1482014
• Update Time: 2025-04-20

3-methyl-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-phenylquinoline
• Quinoline, methylphenyl-
• CHEMBL2335127
• ZINC01395230
• ACMC-20h92x
• Bionet2_001219
• AC1LS41X
• SureCN2125225
• CTK0D9802
• Quinoline, methylphenyl-; CHEMBL2335127; ZINC01395230; ACMC-20h92x; Bionet2_001219; AC1LS41X; SureCN2125225; CTK0D9802;
• 2-(phenyl)-3-methyl-quinoline
• BDBM50430816
• MFCD03617609
• 11T-0896
• DTXSID80363246
• 101063-69-8
• BUYMQKLWDAVPNE-UHFFFAOYSA-N
• 2-phenyl-3-methylquinoline
• SCHEMBL2125225
• AKOS005079348
• HMS1367H09
• F73477
• 5278-43-3

• Inchi： 1S/C16H13N/c1-12-11-14-9-5-6-10-15(14)17-16(12)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key： BUYMQKLWDAVPNE-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.104799g/mol
• Monoisotopic Mass: 219.104799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.28g/mol
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines